Cas no 2680805-82-5 (benzyl N-2-(3-cyclopropyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate)

• Product Name: benzyl N-2-(3-cyclopropyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate
• CAS No: 2680805-82-5
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 5636219
• PubChem ID: 165930519
• Update Time: 2025-05-21

benzyl N-2-(3-cyclopropyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28293608
• 2680805-82-5
• benzyl N-[2-(3-cyclopropyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethyl]carbamate
• benzyl N-2-(3-cyclopropyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate

• Inchi： 1S/C15H18N4O2S/c20-15(21-10-11-4-2-1-3-5-11)16-8-9-19-13(12-6-7-12)17-18-14(19)22/h1-5,12H,6-10H2,(H,16,20)(H,18,22)
• InChI Key： MNCDHOPASXZVDD-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CC2)N1CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 318.11504700g/mol
• Monoisotopic Mass: 318.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98Ų

Additional information on benzyl N-2-(3-cyclopropyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate

Comprehensive Overview of Benzyl N-2-(3-cyclopropyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate (CAS No. 2680805-82-5)

Benzyl N-2-(3-cyclopropyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate (CAS No. 2680805-82-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound belongs to the 1,2,4-triazole derivatives, a class known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes or receptors involved in metabolic pathways. The presence of the cyclopropyl and sulfanyl groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for triazole-based compounds has surged, driven by their versatility in medicinal chemistry. Benzyl N-2-(3-cyclopropyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate is no exception, with studies highlighting its role as a precursor for designing novel therapeutics. Its carbamate moiety further expands its utility, enabling modifications for improved bioavailability and target specificity. This compound is often discussed in the context of small molecule inhibitors and enzyme modulators, aligning with current trends in precision medicine.

The synthesis of CAS No. 2680805-82-5 involves multi-step organic reactions, including cyclization and functional group transformations. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for downstream applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring its structural integrity. These methods are also pivotal in quality control, a topic frequently searched by professionals in the field.

One of the most searched questions related to 1,2,4-triazole derivatives is their potential in addressing antibiotic resistance. While Benzyl N-2-(3-cyclopropyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate is not directly an antibiotic, its scaffold is being explored for antimicrobial properties. This aligns with the growing public concern over superbugs and the need for innovative solutions. Additionally, its sulfhydryl group offers opportunities for covalent bonding with biological targets, a hot topic in drug design forums.

From a commercial perspective, CAS No. 2680805-82-5 is available through specialized chemical suppliers, often listed under research-grade chemicals. Its pricing and availability are influenced by factors such as synthesis complexity and demand from academic and industrial labs. Sustainability is another trending topic, with researchers seeking green chemistry approaches to produce such compounds efficiently. This reflects the broader shift toward environmentally friendly practices in chemical manufacturing.

In conclusion, Benzyl N-2-(3-cyclopropyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate represents a promising candidate for further exploration in drug development and biochemical studies. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of personalized medicine and targeted therapies. As the scientific community continues to unravel its potential, this compound is likely to remain a focal point in discussions about innovative pharmaceuticals and chemical biology.